Cas no 2137827-09-7 (6-bromothieno[3,2-b]pyridine-3-carboxylic acid)

• Product Name: 6-bromothieno[3,2-b]pyridine-3-carboxylic acid
• CAS No: 2137827-09-7
• MF: C₈H₄BrNO₂S
• MW: 258.091859817505
• CID: 5183952
• Update Time: 2026-03-05

6-bromothieno[3,2-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromothieno[3,2-b]pyridine-3-carboxylic acid

• Inchi： 1S/C8H4BrNO2S/c9-4-1-6-7(10-2-4)5(3-13-6)8(11)12/h1-3H,(H,11,12)
• InChI Key： UGKXKSSJHUPWPT-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)=CSC1=CC(Br)=CN=2

Additional information on 6-bromothieno[3,2-b]pyridine-3-carboxylic acid

Comprehensive Overview of 6-Bromothieno[3,2-b]pyridine-3-carboxylic Acid (CAS No. 2137827-09-7)

6-Bromothieno[3,2-b]pyridine-3-carboxylic acid (CAS No. 2137827-09-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thienopyridine family, which is known for its diverse biological activities. The presence of a bromine substituent at the 6-position and a carboxylic acid group at the 3-position makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for 6-bromothieno[3,2-b]pyridine-3-carboxylic acid has increased, driven by its role in the synthesis of small molecule therapeutics. Its structural motif is frequently explored in medicinal chemistry for designing compounds targeting cancer, inflammatory diseases, and central nervous system (CNS) disorders. The compound's CAS number 2137827-09-7 is often searched in scientific databases, reflecting its relevance in academic and industrial research. Additionally, its thienopyridine core is a key feature in many FDA-approved drugs, further highlighting its importance.

One of the trending topics in the field of organic synthesis is the development of green chemistry approaches for producing heterocyclic compounds like 6-bromothieno[3,2-b]pyridine-3-carboxylic acid. Researchers are investigating catalyst-free reactions and solvent-free conditions to minimize environmental impact. This aligns with the growing emphasis on sustainable chemistry, a hot topic among scientists and policymakers. The compound's brominated structure also makes it a candidate for studying halogen bonding, a phenomenon widely discussed in molecular design and crystal engineering.

From a commercial perspective, 6-bromothieno[3,2-b]pyridine-3-carboxylic acid is available through specialized chemical suppliers and custom synthesis providers. Its purity and stability are critical factors for buyers, as they influence the outcome of downstream applications. Frequently asked questions (FAQs) about this compound include its solubility, storage conditions, and handling precautions, which are essential for laboratory safety and efficiency. The compound's MSDS (Material Safety Data Sheet) is another commonly searched document, underscoring the importance of regulatory compliance in chemical procurement.

In summary, 6-bromothieno[3,2-b]pyridine-3-carboxylic acid (CAS No. 2137827-09-7) is a promising building block in drug discovery and material science. Its structural versatility and biological relevance make it a subject of ongoing research, particularly in the context of targeted therapies and sustainable synthesis. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical development.